Cas no 56942-57-5 (Tacamine)
Tacamine structure
Product Name:Tacamine
CAS No:56942-57-5
MF:C21H26N2O3
MW:354.442745685577
CID:2068202
Update Time:2025-03-25
Tacamine Chemical and Physical Properties
Names and Identifiers
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- Tacamine
- 20,21-Dinoreburnamenine-14-carboxylic acid, 18-ethyl-14,15-dihydro-14-hydroxy-, methyl ester, (14α,18α)- (9CI)
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- Inchi： 1S/C21H26N2O3/c1-3-13-10-14-11-21(25,20(24)26-2)23-17-7-5-4-6-15(17)16-8-9-22(12-13)18(14)19(16)23/h4-7,13-14,18,25H,3,8-12H2,1-2H3
- InChI Key： JUVLOHBIAARAPO-UHFFFAOYSA-N
- SMILES： CCC1CN2CCC3=C4C2C(CC(N4C2C3=CC=CC=2)(C(OC)=O)O)C1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 26
- XLogP3: 2.065
Experimental Properties
- Density: 1.39±0.1 g/cm3(Predicted)
- Boiling Point: 515.3±50.0 °C(Predicted)
- pka: 12.12±0.40(Predicted)
Tacamine Related Literature
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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